Cas no 1396810-96-0 (N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide)

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide is a sulfonamide derivative featuring a cyclopropyl-substituted pyrrolidinone core. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting neurological or inflammatory pathways. The cyclopropyl group enhances metabolic stability, while the sulfonamide moiety offers versatility for further functionalization. Its rigid pyrrolidinone scaffold may contribute to selective binding interactions, making it valuable for structure-activity relationship studies. The compound's synthetic accessibility and well-defined stereochemistry (if applicable) support its utility in medicinal chemistry research. Careful handling is advised due to the reactive sulfonamide group. Analytical characterization typically includes HPLC, NMR, and mass spectrometry for purity verification.

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide structure

1396810-96-0 structure

Product Name:N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide

CAS No:1396810-96-0

MF:C₁₄H₁₈N₂O₃S

MW:294.369322299957

CID:5759966

PubChem ID:71789261

Update Time:2025-06-14

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- 1396810-96-0
- F6210-1165
- N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide
- VU0537028-1
- AKOS024539067
- Inchi： 1S/C14H18N2O3S/c17-14-8-12(9-16(14)13-6-7-13)15-20(18,19)10-11-4-2-1-3-5-11/h1-5,12-13,15H,6-10H2
- InChI Key： APNLSPAMBKBYDT-UHFFFAOYSA-N
- SMILES： S(CC1C=CC=CC=1)(NC1CC(N(C1)C1CC1)=O)(=O)=O

Computed Properties

Exact Mass: 294.10381361g/mol
Monoisotopic Mass: 294.10381361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 461
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 74.9Å²

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6210-1165-2μmol	N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide	1396810-96-0		2μmol	$85.5	2023-09-09
Life Chemicals	F6210-1165-5μmol	N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide	1396810-96-0		5μmol	$94.5	2023-09-09
Life Chemicals	F6210-1165-10μmol	N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide	1396810-96-0	90%+	10μl	$103.5	2023-05-20
Life Chemicals	F6210-1165-1mg	N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide	1396810-96-0		1mg	$81.0	2023-09-09
Life Chemicals	F6210-1165-2mg	N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide	1396810-96-0		2mg	$88.5	2023-09-09
Life Chemicals	F6210-1165-3mg	N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide	1396810-96-0		3mg	$94.5	2023-09-09
Life Chemicals	F6210-1165-4mg	N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide	1396810-96-0		4mg	$99.0	2023-09-09
Life Chemicals	F6210-1165-5mg	N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide	1396810-96-0		5mg	$103.5	2023-09-09
Life Chemicals	F6210-1165-10mg	N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide	1396810-96-0	90%+	10mg	$118.5	2023-05-20
Life Chemicals	F6210-1165-15mg	N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide	1396810-96-0	90%+	15mg	$133.5	2023-05-20

N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
4. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Additional information on N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide

Recent Advances in the Study of N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide (CAS: 1396810-96-0)

The compound N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide (CAS: 1396810-96-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide as a promising scaffold for drug development. Its unique chemical structure, featuring a cyclopropyl group and a sulfonamide moiety, has been shown to interact with specific biological targets, making it a candidate for further investigation in various disease models. Researchers have employed advanced synthetic techniques to optimize the compound's yield and purity, ensuring its suitability for preclinical studies.

In vitro and in vivo studies have demonstrated that N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide exhibits notable activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that the compound may modulate the activity of key proteins involved in the NF-κB signaling pathway, which plays a crucial role in inflammation and immune responses. These insights open new avenues for the development of targeted therapies.

Furthermore, structural-activity relationship (SAR) studies have been conducted to explore the impact of modifications to the compound's core structure. These investigations have identified specific functional groups that enhance its binding affinity and selectivity, thereby improving its therapeutic potential. Computational modeling and molecular docking simulations have also been employed to predict the compound's interactions with biological targets, providing valuable insights for future drug design efforts.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound's development.

In conclusion, N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-1-phenylmethanesulfonamide (CAS: 1396810-96-0) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique properties and promising biological activity make it a valuable candidate for further exploration. Continued research and development efforts will be crucial to unlocking its full therapeutic potential and addressing the unmet medical needs in various disease areas.